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Compound of Interest

Compound Name: 2-Chloro-3-methylpentane

Cat. No.: B3422118 Get Quote

An In-depth Technical Guide to the Molecular Properties of 2-Chloro-3-methylpentane

This document provides a detailed analysis of the molecular formula and molecular weight of 2-
Chloro-3-methylpentane, tailored for researchers, scientists, and professionals in the field of

drug development.

Molecular Formula
The molecular formula for 2-Chloro-3-methylpentane is C6H13Cl.[1][2][3][4][5] This formula

indicates that each molecule of the compound is composed of six carbon atoms, thirteen

hydrogen atoms, and one chlorine atom. The structural arrangement of these atoms is a five-

carbon pentane chain with a chlorine atom attached to the second carbon and a methyl group

(-CH3) attached to the third carbon.[5]

Molecular Weight
The molecular weight of a molecule is the sum of the atomic weights of its constituent atoms.

The experimentally determined and commonly cited molecular weight of 2-Chloro-3-
methylpentane is approximately 120.62 g/mol .[1][2][3] A more precise calculation based on

the atomic weights of the individual elements provides a detailed understanding of this value.

Atomic Weights of Constituent Elements
The calculation of the molecular weight of 2-Chloro-3-methylpentane relies on the standard

atomic weights of Carbon, Hydrogen, and Chlorine.
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Element (Symbol) Atomic Number
Standard Atomic Weight (
g/mol )

Carbon (C) 6 12.011[6][7]

Hydrogen (H) 1 1.008[8][9][10]

Chlorine (Cl) 17 35.453[11]

Calculation of Molecular Weight
The molecular weight (MW) is calculated as follows:

MW = (Number of C atoms × Atomic weight of C) + (Number of H atoms × Atomic weight of H)

+ (Number of Cl atoms × Atomic weight of Cl)

MW = (6 × 12.011 g/mol ) + (13 × 1.008 g/mol ) + (1 × 35.453 g/mol )

MW = 72.066 g/mol + 13.104 g/mol + 35.453 g/mol

MW = 120.623 g/mol

This calculated value aligns closely with the published molecular weights of 120.620 g/mol and

120.622 g/mol .[1][2][3]

Logical Relationship of Components
The following diagram illustrates the elemental composition leading to the final molecular

structure of 2-Chloro-3-methylpentane.
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Elemental Composition of 2-Chloro-3-methylpentane

Constituent Elements
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x 6
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x 1
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Elemental composition of 2-Chloro-3-methylpentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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